2,2-Difluoro-2-(4-methoxyoxan-4-yl)ethan-1-amine hydrochloride

• IUPAC Name: 2,2-difluoro-2-(4-methoxyoxan-4-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C8H15F2NO2.ClH/c1-12-7(8(9,10)6-11)2-4-13-5-3-7;/h2-6,11H2,1H3;1H
• InChI Key: AAJAVJLXNCOWNG-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCOCC1)C(CN)(F)F.Cl
• Molecular Formula: C8H16ClF2NO2
• Molecular Weight: 231.67 g/mol

Description

“2,2-Difluoro-2-(4-methoxyoxan-4-yl)ethan-1-amine hydrochloride” is a chemical compound with the CAS Number: 2225135-97-5. It has a molecular weight of 231.67.

Molecular Structure Analysis

The IUPAC Name for this compound is 2,2-difluoro-2-(4-methoxytetrahydro-2H-pyran-4-yl)ethan-1-amine hydrochloride. The InChI Code is 1S/C8H15F2NO2.ClH/c1-12-7(8(9,10)6-11)2-4-13-5-3-7;/h2-6,11H2,1H3;1H.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It is stored at room temperature.

Scientific Research Applications

Catalyst-Free Domino Reactions

In a study by Zhao et al. (2020), a catalyst-free domino reaction involving 2,2-difluoroethan-1-amine was developed. This reaction was used to synthesize furan derivatives, demonstrating the potential of 2,2-difluoroethan-1-amine in facilitating efficient synthesis without the need for a catalyst. The synthesized compounds showed significant bioactivity against Myzus persicae, an agricultural pest (Zhao et al., 2020).

Antibacterial Activity

Research by Reddy and Prasad (2021) explored the synthesis of N-(3-((4-(6-(2,2,2-trifluoroethoxy)pyridin-3-yl)-1H-imidazol-2-yl)methyl)oxetan-3-yl)amide derivatives. In this process, 2,2,2-trifluoroethan-1-amine derivatives were synthesized and evaluated for their antibacterial activity. This highlights the potential of 2,2-difluoro-2-(4-methoxyoxan-4-yl)ethan-1-amine hydrochloride in developing new antibacterial agents (Reddy & Prasad, 2021).

Receptor Selectivity Improvement

Del Bello et al. (2017) conducted research on the modification of the 2-methoxy substituent of N-((6,6-diphenyl-1,4-dioxan-2-yl)methyl)-2-(2-methoxyphenoxy)ethan-1-amine. They found that proper substituents in the position of the phenoxy moiety selectively addressed ligands toward the 5-HT1A receptor over other receptor subtypes. This study indicates the role of 2,2-difluoroethan-1-amine derivatives in enhancing receptor selectivity, potentially useful in treating disorders involving the 5-HT1A receptor (Del Bello et al., 2017).

Safety and Hazards

The compound has been labeled with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Mode of Action

It is known that the compound has a strong chalcogen bond, which could play a role in its interaction with its targets .

Pharmacokinetics

Therefore, its impact on bioavailability is currently unknown .

Action Environment

Like many other compounds, factors such as temperature, ph, and the presence of other substances could potentially affect its action .